(1'S,5'S)-5'-Hydroxyaverantin
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Overview
Description
(1'S,5'S)-5'-hydroxyaverantin is a tetrahydroxyanthraquinone that is 1,3,6,8-tetrahydroxy-9,10-anthraquinone bearing a 1,5-dihydroxyhexyl substituent at position 2 (the 1'S,5'S-diastereomer). It has a role as a metabolite. It is a polyketide, a polyphenol and a tetrahydroxyanthraquinone. It is a conjugate acid of a (1'S,5'S)-5'-hydroxyaverantin(1-).
Scientific Research Applications
Inhibition of Enzymes in Aflatoxin Biosynthesis
- A study identified a new metabolite from Trichoderma hamatum as an inhibitor of 5'-hydroxyaverantin dehydrogenase, a key enzyme in aflatoxin biosynthesis (Sakuno et al., 2000).
Role in Aflatoxin Conversion
- Research has shown that the gene adhA in Aspergillus parasiticus is involved in the conversion of 5'-hydroxyaverantin to averufin, another step in aflatoxin synthesis (Chang et al., 2000).
- Another study further detailed the enzymatic conversion of norsolorinic acid to averufin, highlighting the role of 5'-hydroxyaverantin in this process (Yabe et al., 1991).
Discovery of Novel Intermediates in Aflatoxin Biosynthesis
- An investigation found that the conversion of 5'-hydroxyaverantin to averufin involves two enzymatic steps, leading to the discovery of a novel intermediate, 5'-oxoaverantin (Sakuno et al., 2003).
Stereochemistry in Aflatoxin Biosynthesis
- A study on the stereochemistry of aflatoxin biosynthesis revealed the specific conversion sequence involving 5'-hydroxyaverantin and its impact on the formation of aflatoxins (Yabe et al., 1993).
Role in Aflatoxin Biosynthesis by Lactic Acid Bacteria
- Research on lactic acid bacteria found that they convert 5'-hydroxyaverantin to averufin, a similar reaction found in aflatoxin biosynthesis of aflatoxigenic fungi (Sakuno et al., 2008).
properties
CAS RN |
151120-46-6 |
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Product Name |
(1'S,5'S)-5'-Hydroxyaverantin |
Molecular Formula |
C20H20O8 |
Molecular Weight |
388.4 g/mol |
IUPAC Name |
2-[(1S,5S)-1,5-dihydroxyhexyl]-1,3,6,8-tetrahydroxyanthracene-9,10-dione |
InChI |
InChI=1S/C20H20O8/c1-8(21)3-2-4-12(23)17-14(25)7-11-16(20(17)28)19(27)15-10(18(11)26)5-9(22)6-13(15)24/h5-8,12,21-25,28H,2-4H2,1H3/t8-,12-/m0/s1 |
InChI Key |
GGNDESPZSKTNHV-UFBFGSQYSA-N |
Isomeric SMILES |
C[C@@H](CCC[C@@H](C1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3O)O)O)O)O |
SMILES |
CC(CCCC(C1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3O)O)O)O)O |
Canonical SMILES |
CC(CCCC(C1=C(C=C2C(=C1O)C(=O)C3=C(C2=O)C=C(C=C3O)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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